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Compound of Interest

Compound Name:
9-(3,5-Diphenylphenyl)-10-

bromoanthracene

Cat. No.: B1289989 Get Quote

Essential Safety and Handling Guide for 9-(3,5-
Diphenylphenyl)-10-bromoanthracene
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 9-
(3,5-Diphenylphenyl)-10-bromoanthracene. Adherence to these procedures is essential for

ensuring laboratory safety and minimizing environmental impact.

Hazard Summary
While a specific Safety Data Sheet (SDS) for 9-(3,5-Diphenylphenyl)-10-bromoanthracene is

not readily available, data from structurally similar compounds, such as 9,10-

Dibromoanthracene and 9-Bromoanthracene, indicate potential hazards. This compound

should be handled with care, assuming it may possess similar properties.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1289989?utm_src=pdf-interest
https://www.benchchem.com/product/b1289989?utm_src=pdf-body
https://www.benchchem.com/product/b1289989?utm_src=pdf-body
https://www.benchchem.com/product/b1289989?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1289989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Potential Hazard Statements

Skin Corrosion/Irritation H315: Causes skin irritation.[1][2][3]

Serious Eye Damage/Irritation H319: Causes serious eye irritation.[1][2][3]

Specific target organ toxicity (single exposure) H335: May cause respiratory irritation.[1][2]

Acute Aquatic Toxicity H400: Very toxic to aquatic life.[1][4]

Chronic Aquatic Toxicity
H410: Very toxic to aquatic life with long lasting

effects.[1][4]

Personal Protective Equipment (PPE)
A comprehensive PPE program is crucial when handling this and other polycyclic aromatic

hydrocarbons (PAHs).[5] The primary routes of exposure are inhalation and contact with the

skin and eyes.[5]

Equipment Specification

Hand Protection
Chemical-resistant gloves (e.g., Nitrile rubber).

Inspect gloves prior to use.[6]

Eye/Face Protection Tightly fitting safety goggles with side-shields.[3]

Skin and Body Protection
Lab coat, long-sleeved clothing, and closed-toe

shoes.

Respiratory Protection

Use in a well-ventilated area or a chemical fume

hood.[4] If dust or aerosols are generated, a

respirator may be necessary.[5]

Operational Plan: Step-by-Step Handling Protocol
Preparation: Before handling, ensure all necessary PPE is worn correctly. Work should be

conducted in a designated area, preferably within a chemical fume hood to ensure adequate

ventilation.[4][7]
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Handling: Avoid direct contact with the skin, eyes, and clothing.[2] Prevent the formation of

dust and aerosols.[3] Use appropriate tools (e.g., spatula) for transferring the solid.

Storage: Store the compound in a tightly closed, properly labeled container in a cool, dry,

and well-ventilated place.[2][3] Keep it away from incompatible materials such as strong

oxidizing agents.[2]

Spill Management: In case of a spill, avoid generating dust.[1] Collect the spilled material

using an inert absorbent material and place it in a sealed, labeled container for disposal.[8]

Disposal Plan: Step-by-Step Waste Management
As a brominated organic compound, 9-(3,5-Diphenylphenyl)-10-bromoanthracene is

classified as a halogenated organic waste.[9] Proper segregation and disposal are crucial to

prevent environmental contamination and to manage disposal costs, as halogenated waste is

more expensive to dispose of than non-halogenated waste.[8][10]

Waste Segregation: Collect waste containing 9-(3,5-Diphenylphenyl)-10-bromoanthracene
in a dedicated, clearly labeled "Halogenated Organic Waste" container.[9][11][12] Do not mix

with non-halogenated solvents or other waste streams.[10]

Containerization: Use a compatible, leak-proof container with a secure screw-top cap.[10]

[12] The container must be in good condition.[12]

Labeling: As soon as the first drop of waste is added, label the container with "Hazardous

Waste" and the full chemical name: "Waste 9-(3,5-Diphenylphenyl)-10-bromoanthracene".

[11][12]

Storage of Waste: Store the waste container in a designated satellite accumulation area. The

container should be kept closed at all times except when adding waste.[11][12]

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through your institution's Environmental Health and Safety (EHS) office or a licensed

professional waste disposal service.[4] The primary disposal method is typically incineration

in a chemical incinerator equipped with an afterburner and scrubber.[4]
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Workflow for Handling 9-(3,5-Diphenylphenyl)-10-
bromoanthracene

Workflow for Handling and Disposal of 9-(3,5-Diphenylphenyl)-10-bromoanthracene
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Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for the safe handling and disposal of 9-(3,5-
Diphenylphenyl)-10-bromoanthracene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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